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Compound of Interest

Compound Name: 5-(Hydroxymethyl)-2-iodophenol

Cat. No.: B1320510

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 5-(Hydroxymethyl)-2-iodophenol,
a halogenated phenolic compound with potential applications in organic synthesis and
medicinal chemistry. This document consolidates its chemical and physical properties, safety
information, and outlines a representative synthetic approach.

Core Properties and Data

5-(Hydroxymethyl)-2-iodophenol, identified by the CAS Number 773869-57-1, is a
substituted aromatic compound. Its key quantitative data are summarized in the tables below
for ease of reference and comparison.

Chemical and Physical Properties
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Property Value Source(s)
CAS Number 773869-57-1 [1]
Molecular Formula C7H7102 [1]
Molecular Weight 250.04 g/mol [1]
Melting Point 148 °C N/A
Boiling Point 273.9 °C at 760 mmHg N/A
Solid; White to off-white or
Appearance cream-colored crystalline
powder
N Slightly soluble in water;
Solubility N/A

Soluble in ethanol and ether

Commercially available at

Purity
95%, 97%, and 98%

[1]

Safety and Handling Information
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Parameter

Details Source(s)

Signal Word

Warning [1]

Hazard Statements

H302 (Harmful if swallowed),

H312 (Harmful in contact with

skin), H315 (Causes skin

irritation), H319 (Causes o
serious eye irritation), H332
(Harmful if inhaled), H335

(May cause respiratory

irritation)

Storage

Keep in a dark place, under an

inert atmosphere.

Recommended storage
temperatures range from 2- s
8°C to ambient. Protect from

light.

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 5-(Hydroxymethyl)-2-

iodophenol is not readily available in publicly accessible literature, a general two-step

conceptual pathway can be proposed based on standard organic chemistry reactions. This

involves the iodination of a phenol followed by hydroxymethylation.

Conceptual Synthetic Workflow

The synthesis can be envisioned as a two-stage process starting from a suitable phenol

derivative. The logical flow of this process is outlined in the diagram below.
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Conceptual Synthesis of 5-(Hydroxymethyl)-2-iodophenol

Starting Material
(e.g., 3-Hydroxymethylphenol)

lodinating Agent
(e.g., Iz, H202)

Step 1: Electrophilic lodination

Formation of C-I bond

Intermediate
(lodinated Phenol)

Hydroxymethylating Agent
(e.g., Formaldehyde, Base)

Step 2: Hydroxymethylation
(if starting from 2-iodophenol)

Introduction of -CH20H group

Final Product
5-(Hydroxymethyl)-2-iodophenol

Click to download full resolution via product page

Caption: A logical workflow for the synthesis of 5-(Hydroxymethyl)-2-iodophenol.

Representative Experimental Protocol: lodination of
Phenols

The following is a general procedure for the iodination of phenols, which represents a key step
in the synthesis of the target molecule. This protocol is adapted from a method for the
preparation of iodinated phenols using iodine and hydrogen peroxide in water.[2]

Materials:
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o Substituted Phenol (e.g., 3-hydroxymethylphenol)
e lodine (I2)

e 30% (m/v) Aqueous Hydrogen Peroxide (H20:2)

« Distilled Water

e 10% (m/v) Aqueous Sodium Thiosulfate (Na2S203)
e Dichloromethane or Ethyl Acetate

e Magnesium Sulfate (MgSQOa4)

» Round-bottom flask

e Magnetic stirrer

e Separatory funnel

Procedure:

e To a solution of the appropriate phenol (2 mmol) and iodine (3 mmol, 0.762 g) in distilled
water (10 mL), add 30% aqueous hydrogen peroxide (6 mmol, 0.68 mL).[2]

e Stir the mixture at room temperature or at 50 °C for 24 hours.[2]

 After the reaction period, add a 10% aqueous solution of sodium thiosulfate (10 mL) to
guench any excess iodine.[2]

» Extract the mixture with dichloromethane or ethyl acetate (3 x 20 mL).[2]
o Combine the organic phases and dry over anhydrous magnesium sulfate.[2]

« Filter the drying agent and concentrate the organic phase under reduced pressure to yield
the crude product.

 Purify the crude product by column chromatography on silica gel.
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Biological Activity and Signaling Pathways

Currently, there is a lack of specific studies in the public domain detailing the biological
activities or the direct involvement of 5-(Hydroxymethyl)-2-iodophenol in cellular signaling
pathways. However, the broader class of phenolic compounds is well-known for a wide range
of biological effects, often attributed to their antioxidant and free-radical scavenging properties.

[3][4]

lodinated phenolic compounds, in particular, are of interest in medicinal chemistry and drug
discovery. The introduction of iodine can modulate the lipophilicity, metabolic stability, and
binding affinity of a molecule to its biological target.

Potential Areas of Investigation

Given the structural features of 5-(Hydroxymethyl)-2-iodophenol, potential areas for future
research into its biological activity could include:

« Antimicrobial and Antifungal Activity: Halogenated phenols are known to possess
antimicrobial properties.

e Enzyme Inhibition: The phenolic hydroxyl and hydroxymethyl groups could interact with the
active sites of various enzymes.

» Antioxidant Capacity: Evaluation of its ability to scavenge free radicals and mitigate oxidative
stress.

The diagram below illustrates a general mechanism by which phenolic compounds can exert
their antioxidant effects, a potential activity of 5-(Hydroxymethyl)-2-iodophenol.

General Antioxidant Mechanism of Phenolic Compounds

Reactive Oxygen Species (ROS) Phenolic Compound

Neutralized by He

. . Cellular Damage Phenoxyl Radical [~~. Can be stabilized by resonance
Less Reactive Species (Lipid peroxidation, DNA damage) (Ar-Oe) L’ or react with another radical
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Caption: A simplified diagram showing how phenolic compounds can neutralize reactive
oxygen species.

Conclusion

5-(Hydroxymethyl)-2-iodophenol is a chemical compound with well-defined physical and
chemical properties. While detailed experimental protocols for its synthesis and specific
biological activities are not extensively documented in readily available literature, its structure
suggests potential for further investigation in organic synthesis and medicinal chemistry. The
representative synthetic methods and potential biological roles outlined in this guide provide a
foundation for researchers and drug development professionals interested in exploring the
applications of this and similar iodinated phenolic compounds. Further research is warranted to
fully elucidate its synthetic accessibility and biological significance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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